(1H-Indol-4-yl)-morpholin-4-yl-methanone

• IUPAC Name: 1H-indol-4-yl(morpholin-4-yl)methanone
• InChI: InChI=1S/C13H14N2O2/c16-13(15-6-8-17-9-7-15)11-2-1-3-12-10(11)4-5-14-12/h1-5,14H,6-9H2
• InChI Key: ZXBIPKMVAYXVHE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C3C=CNC3=CC=C2
• Molecular Formula: C13H14N2O2
• DSSTOX Substance ID: DTXSID501289686
• Molecular Weight: 230.26 g/mol
• CAS RN: 65923-23-1

Description

Indole derivatives are a class of compounds that have been the focus of many researchers due to their wide range of biological activities. They are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis Analysis

The synthesis of indole derivatives can be achieved through several methods. One approach involves starting from ortho-methoxy and ortho-nitro substituted phenylacetic acids to generate key intermediates. Another method reported the synthesis of chiral (indol-2-yl)methanamines using amino acid starting materials and a protecting group strategy.

Molecular Structure Analysis

Structural analysis of indole derivatives often involves a combination of techniques including NMR, X-ray crystallography, and DFT calculations. These studies provide insights into the compound’s conformation, bond lengths, angles, and overall geometry, contributing to a deeper understanding of its reactivity and properties.

Chemical Reactions Analysis

Indole derivatives participate in a variety of chemical reactions, showcasing their versatility. For example, its derivatives have been synthesized to explore their potential as serotonin 5-HT4 receptor ligands.

Physical And Chemical Properties Analysis

Indole derivatives are generally crystalline and colorless in nature with specific odors. They have a benzopyrrole structure, which contains a benzenoid nucleus and has 10 π-electrons, making them aromatic in nature.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

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Antitubercular Potential

Indole derivatives have shown promise as antitubercular agents. Although direct studies on this compound are scarce, its indole structure aligns with known antitubercular scaffolds.

Mechanism of Action

The mechanism of action of indole derivatives is often through inhibition of various enzymes and proteins. For example, researchers have studied indole 2-carboxamide derivatives for many years as suitable candidates for the inhibition of the HLGP enzyme.

Safety and Hazards

The safety and hazards of indole derivatives would depend on the specific compound and its properties. It’s always important to refer to the relevant safety data sheets and other resources for specific information.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They continue to be a focus of research in medicinal chemistry and material science.